Cas no 132510-07-7 (Diphenylmethylidene(cyclopentadienyl)(9-fluorenyl)zirconium dichloride)

Diphenylmethylidene(cyclopentadienyl)(9-fluorenyl)zirconium dichloride is a highly specialized metallocene compound used in advanced polymerization catalysis. Its unique structure, featuring both cyclopentadienyl and fluorenyl ligands, enhances steric and electronic control over polymerization processes, enabling precise tuning of polymer microstructure. This compound is particularly valuable in the synthesis of stereoregular polyolefins, offering improved catalytic activity and selectivity compared to conventional zirconocene catalysts. The diphenylmethylidene bridge further stabilizes the active catalytic species, contributing to higher efficiency in olefin polymerization. Its application is critical in producing high-performance polymers with tailored properties for industrial and research applications.
Diphenylmethylidene(cyclopentadienyl)(9-fluorenyl)zirconium dichloride structure
132510-07-7 structure
Product Name:Diphenylmethylidene(cyclopentadienyl)(9-fluorenyl)zirconium dichloride
CAS No:132510-07-7
MF:C31H22Cl2Zr
MW:556.636385440826
MDL:MFCD00672127
CID:64203
Update Time:2025-10-29

Diphenylmethylidene(cyclopentadienyl)(9-fluorenyl)zirconium dichloride Chemical and Physical Properties

Names and Identifiers

    • Diphenylmethylidene(cyclopentadienyl)(9-fluorenyl)zirconium dichloride
    • cyclopenta-1,3-diene,dibenzylidenezirconium,9H-fluoren-9-ide,dichloride
    • (Ph2C(fluo)(Cp))ZrCl2
    • [((phenyl)2C(C5H4)(fluorenyl(1-)))ZrCl2]
    • [ZrCl2(CPh2(cyclopentadienyl)(fluorenyl))]
    • Diphenyl-methyl-german
    • diphenylmethylidene(cyclopentadienylfluorenyl)ZrCl2
    • diphenylmethylidene-cyclopentadienyl-fluorenyl zirconium dichloride
    • Germane,methyldiphenyl
    • methyldiphenylgermane
    • Ph2C(cyclopentadienyl)(fluorenyl)ZrCl2
    • Zirconium,dichloro[h10-2,4-cyclopentadien-1-ylidene(diphenylmethylene)-9H-fluoren-9-ylidene]-(9CI)
    • 9H-Fluorene, 9-(1,3-cyclopentadien-1-yldiphenylmethyl)-, zirconiumcomplex
    • Diphenylmethylene(1-cyclopentadienyl)(9-fluorenyl)zirconiumdichloride
    • Diphenylmethylene(cyclopentadienyl)(9-fluorenyl)zirconiumdichloride
    • Diphenylmethylene(cyclopentadienyl)(fluorenyl)zirconium dichloride
    • Diphenylmethylene(fluorenyl)(cyclopentadienyl)zirconium dichloride
    • [(Diphenylmethylene)(cyclopentadienylidene)(9-fluorenylidene)]zirconiumdichloride
    • DIPHENYLMETHYLIDENE(CYCLOPENTADIENYL)(9-FLUORENYL)ZIRCONIUM(IV) DICHLORIDE
    • Diphenylmethylidene(cyclopentadienyl)(9-fluorenyl)zirconium dichloride 95%
    • Zirconium, dichloro[(η5-?2,?4-?cyclopentadien-?1-?ylidene)?(diphenylmethylene)?[(4a,?4b,?8a,?9a-?η)?-?9H-?fluoren-?9-?ylidene]?]?-
    • idene(cycL
    • Diphenylmethylidene(cyclopentadienyl)(9-fluorenyl)zirconium ...
    • Zirconium, dichloro[(h5-2,4-cyclopentadien-1-ylidene)(diphenylmethylene)[(4a,4b,8a,9a-h)-9H-fluoren-9-ylidene]]-
    • MDL: MFCD00672127
    • Inchi: 1S/C31H22.2ClH.Zr/c1-3-13-23(14-4-1)31(25-17-7-8-18-25,24-15-5-2-6-16-24)30-28-21-11-9-19-26(28)27-20-10-12-22-29(27)30;;;/h1-22H;2*1H;/q;;;+2/p-2
    • InChI Key: IJZOJDXTKIFFTD-UHFFFAOYSA-L
    • SMILES: C([C]1[C]2C=CC=C[C]2[C]2C=CC=C[C]12)(C1C=CC=CC=1)(C1C=CC=CC=1)[C]1[CH][CH][CH][CH]1.[Zr](Cl)Cl |^1:1,2,7,8,13,26,27,28,29,30|

Computed Properties

  • Exact Mass: 554.01500
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 35
  • Rotatable Bond Count: 2
  • Complexity: 607
  • Covalently-Bonded Unit Count: 5
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: -4
  • Tautomer Count: nothing
  • XLogP3: nothing

Experimental Properties

  • Color/Form: Not determined
  • PSA: 0.00000
  • LogP: 7.89510
  • Solubility: Not determined

Diphenylmethylidene(cyclopentadienyl)(9-fluorenyl)zirconium dichloride Customs Data

  • HS CODE:29319090

Diphenylmethylidene(cyclopentadienyl)(9-fluorenyl)zirconium dichloride Pricemore >>

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Additional information on Diphenylmethylidene(cyclopentadienyl)(9-fluorenyl)zirconium dichloride

Diphenylmethylidene(cyclopentadienyl)(9-fluorenyl)zirconium dichloride: A Comprehensive Overview

Diphenylmethylidene(cyclopentadienyl)(9-fluorenyl)zirconium dichloride, with the CAS number 132510-07-7, is a highly specialized organometallic compound that has garnered significant attention in the fields of catalysis, materials science, and organic synthesis. This compound is a zirconium-based complex featuring a unique combination of functional groups, including the diphenylmethylidene, cyclopentadienyl, and 9-fluorenyl ligands. Its structure and properties make it a valuable tool in modern chemical research and industrial applications.

The synthesis of Diphenylmethylidene(cyclopentadienyl)(9-fluorenyl)zirconium dichloride typically involves multi-step reactions, often starting from zirconium tetrachloride (ZrCl4) and various organic ligands. The reaction conditions are carefully controlled to ensure the formation of the desired complex. Recent studies have highlighted the importance of ligand steric effects and electronic properties in determining the catalytic activity of this compound. For instance, the bulky 9-fluorenyl ligand provides steric protection to the metal center, enhancing its stability and selectivity in catalytic reactions.

One of the most notable applications of this compound is in olefin polymerization. The cyclopentadienyl ligand plays a critical role in stabilizing the metal center, enabling it to act as an efficient catalyst for producing high-quality polymers. Recent advancements have demonstrated that modifying the substituents on the diphenylmethylidene group can significantly influence the polymer's molecular weight and tacticity. This has opened new avenues for tailoring polymer properties for specific industrial needs.

Another area where this compound has shown promise is in cross-coupling reactions. The zirconium center's ability to facilitate oxidative addition and reductive elimination steps makes it an excellent candidate for coupling reactions such as Suzuki-Miyaura and Heck reactions. Researchers have reported improved yields and selectivity when using this complex compared to traditional catalysts like palladium complexes. This is attributed to its unique electronic structure and ligand environment.

The optical properties of Diphenylmethylidene(cyclopentadienyl)(9-fluorenyl)zirconium dichloride have also been explored for potential applications in optoelectronics. The presence of the 9-fluorenyl group imparts strong fluorescence characteristics to the compound, making it a candidate for use in light-emitting diodes (LEDs) and other optoelectronic devices. Recent studies have focused on optimizing its emission efficiency by modifying the substituents on the fluorenyl ring.

In terms of environmental impact, this compound has been studied for its potential role in waste management and pollution control. Its ability to catalyze reactions under mild conditions reduces energy consumption and waste generation compared to traditional methods. Researchers are actively exploring ways to further enhance its sustainability by developing recyclable catalyst systems.

Despite its numerous advantages, there are challenges associated with the use of Diphenylmethylidene(cyclopentadienyl)(9-fluorenyl)zirconium dichloride. One major concern is its stability under certain reaction conditions, which can limit its applicability in large-scale industrial processes. Ongoing research is focused on improving its robustness by modifying its ligands or incorporating additional stabilizing groups.

In conclusion, Diphenylmethylidene(cyclopentadienyl)(9-fluorenyl)zirconium dichloride (CAS No: 132510-07-7) is a versatile organometallic compound with a wide range of applications in modern chemistry. Its unique structure and properties make it an invaluable tool for researchers and industry professionals alike. As ongoing studies continue to uncover new insights into its behavior and potential uses, this compound is poised to play an even more significant role in shaping future advancements in materials science and catalysis.

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